N-(4-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide

• IUPAC Name: N-(4-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide
• InChI: InChI=1S/C15H19ClN2O2/c1-11-9-12(16)6-7-13(11)17-14(19)10-18-8-4-2-3-5-15(18)20/h6-7,9H,2-5,8,10H2,1H3,(H,17,19)
• InChI Key: DQBHMJKHTMHCSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)NC(=O)CN2CCCCCC2=O
• Molecular Formula: C15H19ClN2O2
• Molecular Weight: 294.77 g/mol

Description

N-(4-chloro-2-methylphenyl)-2-(2-oxoazepan-1-yl)acetamide, commonly known as clopidol, is a chemical compound that has been extensively studied for its potential applications in scientific research. Clopidol is a member of the azepine family of compounds and has been shown to have a range of biochemical and physiological effects.

Mechanism of Action

The mechanism of action of clopidol is not fully understood, but it is believed to work by interfering with the metabolism of the protozoa that cause coccidiosis. It may also work by inhibiting the growth of bacteria by interfering with their ability to synthesize proteins.
Biochemical and Physiological Effects:
Clopidol has been shown to have a range of biochemical and physiological effects. It has been shown to increase the activity of certain enzymes, including glutathione peroxidase and superoxide dismutase, which are involved in the body's antioxidant defense system. It has also been shown to have anti-inflammatory effects, reducing the production of inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One advantage of using clopidol in lab experiments is its effectiveness in preventing coccidiosis in poultry, which can be a significant problem in animal research. However, its use as an antimicrobial agent may also be a limitation, as it could potentially interfere with the growth of other microorganisms being studied.

Future Directions

There are several potential future directions for research on clopidol. One area of interest is its potential as an antimicrobial agent for use in human medicine. Another area of interest is its potential as a treatment for inflammatory conditions, such as arthritis. Additionally, further research is needed to fully understand the mechanism of action of clopidol and its effects on the body's antioxidant defense system.

Synthesis Methods

Clopidol can be synthesized using a variety of methods, including the reaction of 4-chloro-2-methylphenylamine with ethyl 2-bromoacetate, followed by cyclization with sodium hydride and then oxidation with potassium permanganate. Other methods of synthesis have also been reported in the literature.

Scientific Research Applications

Clopidol has been studied for its potential applications in a range of scientific research areas, including agriculture, microbiology, and biochemistry. In agriculture, clopidol has been shown to be effective in preventing coccidiosis in poultry, a parasitic disease caused by protozoa that can result in significant economic losses.
In microbiology, clopidol has been studied for its potential as an antimicrobial agent. It has been shown to be effective against a range of bacteria, including E. coli and Salmonella, and has been proposed as a potential treatment for bacterial infections.